3,5-Dichloro-4-(phenylmethoxy)phenol
Overview
Description
3,5-Dichloro-4-(phenylmethoxy)phenol is an organic compound with the molecular formula C13H10Cl2O2 . It has a molecular weight of 269.13 . The IUPAC name for this compound is 4-(benzyloxy)-3,5-dichlorophenol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H10Cl2O2/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2 . This code provides a specific representation of the molecule’s structure.Safety and Hazards
The compound is considered hazardous. It has the signal word ‘Warning’ and is associated with hazard statements H315, H319, and H335 . These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with the compound are P261, P305, P351, and P338 . These statements advise avoiding breathing dust, washing thoroughly after handling, and taking specific actions if the compound gets in the eyes .
Mechanism of Action
Target of Action
The primary target of 3,5-Dichloro-4-(phenylmethoxy)phenol is soluble adenylyl cyclase . This enzyme plays a crucial role in the catalysis of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP), which is associated with various biological processes such as sperm capacitation, eye pressure regulation, acid-base regulation, and astrocyte/neuron communication .
Mode of Action
This compound acts as a potent inhibitor of soluble adenylyl cyclase . It binds to the bicarbonate binding site of the enzyme, causing competitive inhibition with the usual bicarbonate substrate . The side chain of arginine 176 within the bicarbonate binding site interacts significantly with the aromatic ring of the molecule . This interaction results in an allosteric, conformational change that interferes with the ability of the active site of soluble adenylyl cyclase to adequately bind ATP and convert it into cAMP .
Biochemical Pathways
The inhibition of soluble adenylyl cyclase by this compound affects the cAMP pathway . By preventing the conversion of ATP into cAMP, the compound disrupts the normal functioning of this pathway, which plays a key role in various cellular processes, including the regulation of glycogen, sugar, and lipid metabolism.
Result of Action
The inhibition of soluble adenylyl cyclase by this compound leads to a decrease in the production of cAMP . This can have various molecular and cellular effects, depending on the specific biological processes that are regulated by cAMP in the cells where the compound is active.
properties
IUPAC Name |
3,5-dichloro-4-phenylmethoxyphenol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2O2/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPMZAYVEEAAJHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2Cl)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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